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Compound of Interest

Compound Name: RIPK2-IN-3

CAS No.: 1290490-78-6

Cat. No.: B3390941

Get Quote

RIPK2-IN-3 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of RIPK2-
IN-3 (CAS: 1290490-78-6).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid RIPK2-IN-3?

For long-term storage, solid RIPK2-IN-3 should be stored at -20°C for up to three years. The

powder is generally not sensitive to temperature for short periods, such as during shipping.[1]

Q2: How should I store stock solutions of RIPK2-IN-3?

Stock solutions of RIPK2-IN-3 should be stored at -80°C for up to one year.[1] It is advisable to

aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q3: What is the recommended solvent for dissolving RIPK2-IN-3?
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Unfortunately, specific solubility data for RIPK2-IN-3 in common solvents like DMSO is not

readily available from the provided search results. For a similar compound, "RIP2 Kinase

Inhibitor 3", DMSO is the recommended solvent.[2][3] Researchers should perform small-scale

solubility tests to determine the optimal solvent and concentration for their specific experimental

needs.

Q4: Is RIPK2-IN-3 light sensitive?

While not explicitly stated for RIPK2-IN-3, it is good laboratory practice to protect all research

compounds from light, especially when in solution. One supplier recommends storing a similar

compound, "RIP2 Kinase Inhibitor 3", away from light.[2]

Q5: What should I do if the ice pack has melted upon receiving the product?

Generally, powdered compounds are not sensitive to short-term temperature fluctuations, and a

melted ice pack should not affect the quality of the product.[1] Upon receipt, the compound

should be stored at the recommended temperature.
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Issue Possible Cause Suggested Solution

Difficulty Dissolving the

Compound

The compound may have low

solubility in the chosen solvent.

Try gentle warming or

sonication to aid dissolution. It

is also recommended to use

freshly opened, anhydrous

DMSO, as hygroscopic DMSO

can negatively impact

solubility.[2][4] If solubility

issues persist, consider testing

alternative solvents.

Inconsistent Experimental

Results

Improper storage or handling

of the stock solution.

Ensure the stock solution is

stored at -80°C and has not

undergone multiple freeze-

thaw cycles.[1] Prepare fresh

dilutions for each experiment

from a properly stored stock.

Degradation of the compound.

If the compound has been

stored for an extended period

or under improper conditions,

its stability may be

compromised. It is advisable to

use a fresh vial of the

compound.

Precipitate Formation in Stock

Solution

The concentration of the stock

solution exceeds the solubility

limit of the solvent.

Prepare a new stock solution

at a concentration known to be

below the solubility limit. For

cell-based assays, it is

recommended that the stock

solution concentration be at

least 1000 times higher than

the final working concentration.

[1]

Quantitative Data Summary
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Storage and Stability of RIPK2-IN-3

Form Storage Temperature Duration

Powder -20°C 3 years[1]

In Solvent -80°C 1 year[1]

Note: There are multiple compounds identified as RIPK2 inhibitors. The information provided

here is for RIPK2-IN-3 (CAS: 1290490-78-6). Another compound, "RIP2 Kinase Inhibitor 3"

(CAS: 1398053-50-3), has different storage guidelines.

Experimental Protocols
Preparation of a Stock Solution

This protocol is a general guideline. The optimal concentration and solvent should be

determined based on experimental requirements and the compound's solubility.

Materials:

RIPK2-IN-3 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-weighing Preparation: Allow the vial of RIPK2-IN-3 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of RIPK2-IN-3 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration. For example, to prepare a 10 mM stock solution from 1 mg of RIPK2-
IN-3 (Molecular Weight: 410.47 g/mol ), you would add 243.6 µL of DMSO.

Dissolution: Vortex the solution until the compound is completely dissolved. If necessary,

gentle warming or brief sonication can be used to aid dissolution. Visually inspect the

solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes. Store the aliquots at -80°C.
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Caption: NOD1/2 signaling pathway leading to pro-inflammatory gene expression via RIPK2.
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Caption: Recommended workflow for preparing RIPK2-IN-3 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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